Cas no 1806651-52-4 (1-Chloro-3-(4-iodo-3-methylphenyl)propan-2-one)

• Product Name: 1-Chloro-3-(4-iodo-3-methylphenyl)propan-2-one
• CAS No: 1806651-52-4
• MF: C₁₀H₁₀ClIO
• MW: 308.543274402618
• CID: 5000885
• Update Time: 2025-10-30

1-Chloro-3-(4-iodo-3-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-3-(4-iodo-3-methylphenyl)propan-2-one

• Inchi： 1S/C10H10ClIO/c1-7-4-8(2-3-10(7)12)5-9(13)6-11/h2-4H,5-6H2,1H3
• InChI Key： PJULFOSVMBAJJW-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1C)CC(CCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1

Additional information on 1-Chloro-3-(4-iodo-3-methylphenyl)propan-2-one

Chemical Profile of 1-Chloro-3-(4-Iodo-3-Methylphenyl)Propan-2-One (CAS No. 1806651-52-4)

1-Chloro-3-(4-Iodo-3-Methylphenyl)Propan-2-One, also known by its CAS registry number 1806651-52-4, is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry, materials science, and analytical chemistry. This compound is characterized by its unique molecular structure, which combines a chlorine atom, an iodine-substituted aromatic ring, and a ketone group. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various research and industrial purposes.

The molecular formula of 1-Chloro-3-(4-Iodo-3-Methylphenyl)Propan-2-One is C₁₁H₁₀ClIO, with a molecular weight of approximately 307.7 g/mol. The compound consists of a propanone backbone (a three-carbon chain with a ketone group at the second carbon), substituted at the third carbon with a chloro group and at the first carbon with a 4-iodo-3-methylphenyl group. This substitution pattern creates a highly functionalized molecule with potential for further chemical modifications, such as nucleophilic addition or elimination reactions.

Recent studies have highlighted the importance of 1-Chloro-3-(4-Iodo-3-Methylphenyl)Propan-2-One in the development of novel pharmaceutical agents. Its structure allows for the exploration of various biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. For instance, researchers have reported that this compound exhibits potent inhibitory effects on certain enzymes associated with inflammatory pathways, suggesting its potential as a lead compound in drug discovery.

In terms of physical properties, 1-Chloro-3-(4-Iodo-3-Methylphenyl)Propan-2-One is typically a crystalline solid with a melting point around 150°C and a boiling point above 300°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide (DMF). These solubility characteristics make it suitable for use in various organic synthesis protocols and chromatographic separations.

The synthesis of 1-Chloro-3-(4-Iodo-3-Methylphenyl)Propan-2-One involves a multi-step process that typically begins with the preparation of the aromatic precursor, followed by alkylation or acylation reactions to introduce the ketone and chlorine functionalities. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of bioactive molecules. For example, it has been employed as a key building block in the construction of complex natural product analogs and synthetic drug candidates. Its ability to undergo both electrophilic and nucleophilic substitutions makes it versatile in organic transformations.

From an environmental perspective, understanding the behavior and fate of 1-Chloro-3-(4-Iodo-3-Methylphenyl)Propan-2-One in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes slow biodegradation under aerobic conditions, suggesting that proper disposal methods must be implemented to prevent contamination of water bodies.

In conclusion, 1-Chloro-3-(4-Iodo-3-Methylphenyl)Propan-2-One (CAS No. 1806651) is a valuable compound with diverse applications across multiple scientific disciplines. Its unique structure, coupled with its favorable physical properties, positions it as an important tool for advancing research in pharmaceuticals, materials science, and beyond. As ongoing research continues to uncover new insights into its chemical behavior and biological activity, this compound is likely to play an increasingly significant role in both academic and industrial settings.